Cas no 2228384-68-5 (2,2,2-trifluoro-1-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol)

• Product Name: 2,2,2-trifluoro-1-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• CAS No: 2228384-68-5
• MF: C₁₀H₈F₃N₃O
• MW: 243.185232162476
• CID: 5974445
• PubChem ID: 165663144
• Update Time: 2025-10-29

2,2,2-trifluoro-1-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol
• 2228384-68-5
• EN300-1878500

• Inchi： 1S/C10H8F3N3O/c11-10(12,13)9(17)8-6-16(15-14-8)7-4-2-1-3-5-7/h1-6,9,17H
• InChI Key： UHKFWGCQDQJTEA-UHFFFAOYSA-N
• SMILES： FC(C(C1=CN(C2C=CC=CC=2)N=N1)O)(F)F

Computed Properties

• Exact Mass: 243.06194637g/mol
• Monoisotopic Mass: 243.06194637g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 256
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 50.9Ų

Additional information on 2,2,2-trifluoro-1-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol

Professional Introduction to Compound with CAS No. 2228384-68-5 and Product Name: 2,2,2-trifluoro-1-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol

The compound identified by the CAS number 2228384-68-5 and the product name 2,2,2-trifluoro-1-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol represents a significant advancement in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a subject of considerable interest in both academic and industrial settings.

At the core of this compound's structure lies a trifluoromethyl group, which is known for its ability to enhance metabolic stability and binding affinity in drug candidates. The presence of this group in 2,2,2-trifluoro-1-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol contributes to its potential as a versatile intermediate in the synthesis of more complex pharmacophores. Furthermore, the phenyl ring attached to the triazole moiety introduces additional electronic and steric effects that can be fine-tuned for specific biological activities.

The triazole ring itself is a well-documented pharmacophore in medicinal chemistry, renowned for its role in various therapeutic applications. Its incorporation into 2,2,2-trifluoro-1-(1-phenyl-1H-1,2,3-triazol-4-yl)ethan-1-ol not only enhances the molecule's overall stability but also opens up possibilities for interactions with biological targets such as enzymes and receptors. Recent studies have highlighted the triazole scaffold's utility in developing antiviral and anticancer agents, underscoring the relevance of this compound in ongoing drug discovery efforts.

In the context of contemporary pharmaceutical research, 2,2,2-trifluoro-1-(1-phenyl-1H-1,2,3-triazol-4-y)ethan-l-alcohol has garnered attention for its potential applications in the development of novel therapeutics. The alcohol functional group at the terminal position provides a site for further derivatization, allowing chemists to explore diverse chemical modifications. This flexibility is particularly valuable in medicinal chemistry pipelines where rapid iteration and optimization are essential.

One of the most compelling aspects of this compound is its potential to serve as a building block for more sophisticated molecules. The combination of the trifluoromethyl, phenyl, and triazole moieties creates a scaffold that can be readily modified to target specific biological pathways. For instance, researchers have been exploring derivatives of this compound for their potential antimicrobial properties. The trifluoromethyl group is known to improve lipophilicity and metabolic resistance, while the triazole ring can interact with bacterial enzymes involved in DNA replication and repair.

Moreover, the alcohol functionality allows for further chemical transformations such as etherification or esterification, which can tailor the compound's solubility and bioavailability. These attributes make 2228384_68_5 an attractive candidate for preclinical studies aimed at identifying new drug candidates. The growing emphasis on structure-based drug design has placed compounds like this one at the forefront of pharmaceutical innovation.

Recent advancements in computational chemistry have also enhanced our understanding of how molecules like 2, _{ethan-l-alcohol interact with biological targets. Molecular docking studies have revealed that this compound can bind effectively to various protein receptors implicated in diseases such as cancer and inflammation. These findings align with broader trends in drug discovery where computational methods are being leveraged to accelerate the identification of promising candidates.}

The synthesis of 2228384_68_5 presents an interesting challenge due to its multi-functionalized nature. However; recent improvements in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled chemists to construct complex molecular frameworks efficiently. This progress is critical; as it reduces barriers to accessing novel compounds for further investigation.

In conclusion,2228384_68_5_and_its_product_name, _ _ _ _ _ _ _ _ _ _ _ represent a significant contribution to pharmaceutical chemistry. The unique combination of structural features offers numerous opportunities for therapeutic development; making it a valuable asset in ongoing research efforts aimed at addressing unmet medical needs.